Cas no 308796-10-3 (Zinc, bromopentyl-)

Zinc, bromopentyl- Properties

Names and Identifiers

• Zinc, bromopentyl-
• 1-Pentylzinc Bromide
• n-Pentylzinc bromide
• 1-Pentylzinc bromide 0.5 M in Tetrahydrofuran
• n-Pentylzinc broMide, 0.5M in THF, packaged under Argon in resealable CheMSeal^t bottles
• Pentylzinc bromide solution
• n-Pentylzinc bromide, 0.5M in THF, packaged under Argon in resealable ChemSeal bottles
• AKOS015912827
• pentylzinc(II) bromide
• Pentylzinc bromide, 0.50 M in THF
• MFCD00671998
• J-018183
• n-PentylZinc bromide 1.0 M in Tetrahydrofuran
• bromozinc(1+);pentane
• 308796-10-3
• +Expand

• MDL： MFCD00671998
• InChIKey： DPORGLCOSAJZBB-UHFFFAOYSA-M
• Inchi： InChI=1S/C5H11.BrH.Zn/c1-3-5-4-2;;/h1,3-5H2,2H3;1H;/q;;+1/p-1
• SMILES： [CH2]CCCC.[Br-].[Zn+]

Computed Properties

• Exact Mass: 213.93400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 213.93355g/mol
• Heavy Atom Count: 7
• Complexity: 17.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 2.98730
• PSA: 0.00000
• Water Partition Coefficient: Reacts with water.
• Boiling Point: °Cat760mmHg
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• Color/Form: 0.5 M in THF
• Color/Form: liquid
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Density: 0.965 g/mL at 25 °C

Zinc, bromopentyl- Security Information

• Symbol: GHS02 GHS07 GHS08
• WGK Germany：3
• Safety Instruction： S; S7; S26
• Risk Phrases：R11; R19; R36/37
• Dangerous goods sign： F Xi
• Hazardous Material transportation number：UN 2056 3/PG 2
• Hazard Statement： H225-H302-H319-H335-H351
• Warning Statement： P210-P280-P301+P312+P330-P305+P351+P338-P370+P378-P403+P235
• Storage Condition：2-8°C
• Risk Phrases： 11-19-36/37-40
• Signal Word：Danger
• HazardClass：4.3

Zinc, bromopentyl- Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%